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Cat. No.: B1439155 Get Quote

An In-Depth Technical Guide to 1-Benzylpyrrolidine-3-carboxylic acid hydrochloride

Introduction
1-Benzylpyrrolidine-3-carboxylic acid hydrochloride is a pivotal chiral building block in the

landscape of medicinal chemistry and pharmaceutical development. As a derivative of

pyrrolidine, one of the most prevalent five-membered nonaromatic nitrogen heterocycles in

FDA-approved drugs, this compound offers a unique scaffold for creating novel bioactive

molecules.[1] Its structure, featuring a benzyl-protected amine and a carboxylic acid functional

group on a stereochemically defined pyrrolidine ring, makes it an exceptionally versatile

intermediate. Researchers leverage this compound for the synthesis of complex molecules,

particularly those targeting neurological disorders, due to its ability to modulate receptor

activity.[2] The hydrochloride salt form enhances aqueous solubility, a critical attribute for

formulation and delivery in drug development pipelines.[2] This guide provides a

comprehensive overview of its chemical properties, synthesis, applications, and analytical

methodologies for professionals in research and drug development.

Chemical Identity and Physicochemical Properties
The fundamental identity of a chemical compound is established by its CAS (Chemical

Abstracts Service) number and key physical properties. It is crucial to note that different CAS
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numbers may exist for the racemic mixture versus specific enantiomers (e.g., R or S

configurations).

Property Value Source(s)

Chemical Name
1-Benzylpyrrolidine-3-

carboxylic acid hydrochloride
[3][4]

Synonyms

1-Benzyl-3-

pyrrolidinecarboxylic acid

hydrochloride

[4]

CAS Number

608142-09-2 (unspecified

stereochemistry) 1082055-65-

9 ((R)-enantiomer)

[3][4],[2][5][6]

Molecular Formula C₁₂H₁₆ClNO₂ [3][4]

Molecular Weight 241.72 g/mol [2]

Appearance White to off-white solid [2]

Purity ≥ 97-99% [2][3]

Storage Conditions Store at 0-8 °C [2]

Synthesis Principles and Workflow
The synthesis of substituted pyrrolidines is a cornerstone of heterocyclic chemistry. While

numerous specific pathways exist, a common and powerful strategy involves cycloaddition

reactions, which allow for the controlled construction of the five-membered ring with desired

stereochemistry.

Causality in Synthetic Strategy
The choice of a synthetic route is dictated by the need for high yield, scalability, and, most

importantly, stereochemical control. For pharmaceutical applications, obtaining a single

enantiomer (an enantiomerically pure compound) is often critical, as different enantiomers can

have vastly different biological activities or toxicities. Methods like asymmetric Michael
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additions or 1,3-dipolar cycloadditions are favored because they can establish the desired

stereocenters early in the synthesis.[7][8]

A generalized workflow for synthesizing a substituted pyrrolidine-3-carboxylic acid core often

begins with readily available starting materials, proceeding through a key ring-forming step.
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Step 1: Precursor Preparation

Step 2: Cycloaddition

Step 3: Intermediate Processing

Step 4: Final Product Formation

Azomethine Ylide Precursor 
 (e.g., N-benzylglycine ester)

[3+2] Cycloaddition Reaction

Alkene Dipolarophile 
 (e.g., Ethyl Acrylate)

Pyrrolidine Ester Intermediate

Forms core pyrrolidine ring

Hydrolysis (Saponification)

Acidification (HCl Treatment)

Forms free carboxylic acid

1-Benzylpyrrolidine-3-carboxylic acid hydrochloride

Forms hydrochloride salt
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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